Cas no 860786-35-2 (2-BENZYL-4-(3-METHOXYPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 2-BENZYL-4-(3-METHOXYPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860786-35-2
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• MDL: MFCD03787617
• CID: 5232660
• Update Time: 2025-10-30

2-BENZYL-4-(3-METHOXYPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 2-BENZYL-4-(3-METHOXYPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 1-benzyl-4-(3-methoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-(3-methoxyphenyl)-5-methyl-2-(phenylmethyl)-

• MDL： MFCD03787617
• Inchi： 1S/C17H17N3O2/c1-13-18-19(12-14-7-4-3-5-8-14)17(21)20(13)15-9-6-10-16(11-15)22-2/h3-11H,12H2,1-2H3
• InChI Key： NTZIHLGLXBZCDN-UHFFFAOYSA-N
• SMILES： CC1N(C2C=CC=C(OC)C=2)C(=O)N(CC2C=CC=CC=2)N=1

Additional information on 2-BENZYL-4-(3-METHOXYPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

Compound CAS No: 860786-35-2 - 2-BENZYL-4-(3-METHOXYPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

The compound with CAS No: 860786-35-2, known as 2-BENZYL-4-(3-METHOXYPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolones, which are known for their diverse biological activities and potential therapeutic applications.

Recent studies have highlighted the anti-inflammatory properties of this compound, making it a promising candidate for the development of novel anti-inflammatory agents. Researchers have demonstrated that the compound exhibits potent inhibitory effects on key inflammatory pathways, such as the NF-kB signaling cascade and the production of pro-inflammatory cytokines like TNF-alpha and IL-6.

In addition to its anti-inflammatory activity, 2-BENZYL-4-(3-METHOXYPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE has also shown potential as an antioxidant agent. Experimental data indicate that the compound effectively scavenges free radicals and mitigates oxidative stress in cellular models. This property suggests its potential application in combating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The incorporation of a benzyl group at position 2 and a methoxyphenyl group at position 4 plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the compound exhibits strong binding affinity to several drug targets, including protein kinases and G-protein coupled receptors (GPCRs). This insight has paved the way for further exploration of its therapeutic potential in various disease states.

Furthermore, preclinical studies have demonstrated that 2-BENZYL-4-(3-METHOXYPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE possesses anticancer activity by inducing apoptosis in cancer cells while sparing normal cells. The compound's ability to inhibit key oncogenic pathways such as PI3K/AKT/mTOR has been validated in multiple tumor models.

The structural uniqueness of this compound lies in its triazolone ring system, which provides a rigid framework for interactions with biological targets. The presence of electron-donating groups such as methoxyphenyl and methyl groups enhances its solubility and stability in physiological conditions.

Given its multifaceted biological activities and favorable pharmacokinetic profile, this compound represents a valuable lead for drug discovery efforts targeting inflammation, oxidative stress, and cancer.